Cas no 113290-49-6 (Benzenamine, 2-[(1E)-1-methyl-1-propenyl]-)

Benzenamine, 2-[(1E)-1-methyl-1-propenyl]- structure
113290-49-6 structure
Product Name:Benzenamine, 2-[(1E)-1-methyl-1-propenyl]-
CAS No:113290-49-6
MF:C10H13N
MW:147.216922521591
CID:1201383
Update Time:2024-08-04

Benzenamine, 2-[(1E)-1-methyl-1-propenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-[(1E)-1-methyl-1-propenyl]-
    • 2-[(E)-but-2-en-2-yl]aniline
    • Inchi: 1S/C10H13N/c1-3-8(2)9-6-4-5-7-10(9)11/h3-7H,11H2,1-2H3/b8-3+
    • InChI Key: SYVSVMCXNPGONH-FPYGCLRLSA-N
    • SMILES: NC1=CC=CC=C1/C(=C/C)/C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
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